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Compound of Interest

5-Bromo-4-fluorobenzo[d]
[1,3]dioxole

Cat. No.: B581386

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed synthetic protocol for the preparation of 5-Bromo-4-
fluorobenzo[d]dioxole, a valuable building block in medicinal chemistry and materials science.
The protocol is based on established synthetic methodologies for analogous compounds,
offering a reliable pathway to this target molecule.

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for the target compound, 5-Bromo-4-
fluorobenzo[d]dioxole, is presented below.

Property Value

CAS Number 1226808-75-8[1]
Molecular Formula C7H4BrrFO2[1]
Molecular Weight 219.01 g/mol
Appearance Expected to be a solid
Purity (Typical) = 96%
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Note: Detailed spectroscopic data (NMR, IR, MS) for this specific compound is not widely
available in the public domain. Characterization of the synthesized product is highly
recommended.

Synthetic Pathway

The synthesis of 5-Bromo-4-fluorobenzo[d]dioxole can be achieved in a two-step process
starting from the commercially available 3-fluorocatechol. The first step involves the
methylenation of 3-fluorocatechol to form the intermediate, 4-fluorobenzo[d]dioxole. The
subsequent step is the regioselective bromination of this intermediate to yield the final product.

Step 1: Methylenation Step 2: Bromination

3-Fluorocatechol CHzClz, NaOH, DMSO 4-Fluorobenzol[d]dioxole ‘A-Fluorobenzo[d]dioxole N-Bromosuccinimide, Acetonitrile 5-Bromo-4-fluorobenzo[d]dioxole

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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